Cas no 1000577-58-1 (2,3-Dichloro-5-fluorobromobenzene)

• Product Name: 2,3-Dichloro-5-fluorobromobenzene
• CAS No: 1000577-58-1
• MF: C₆H₂BrCl₂F
• MW: 243.888482570648
• MDL: MFCD09878107
• CID: 3157740
• PubChem ID: 21691051
• Update Time: 2025-10-31

2,3-Dichloro-5-fluorobromobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,3-dichloro-5-fluorobenzene
• 2,3-Dichloro-5-fluorobromobenzene
• MWMUPKSZZWPECK-UHFFFAOYSA-N
• Benzene, 1-bromo-2,3-dichloro-5-fluoro-
• AKOS027273598
• CS-0137327
• 2,3-DICHLORO-5-FLUORO-1-BROMOBENZENE
• DB-201637
• DS-10492
• C90905
• EN300-3542593
• Z1269220165
• SCHEMBL743582
• MFCD09878107
• SY117602
• 1000577-58-1
• AQB57758
• 832-922-1

• MDL： MFCD09878107
• Inchi： 1S/C6H2BrCl2F/c7-4-1-3(10)2-5(8)6(4)9/h1-2H
• InChI Key： MWMUPKSZZWPECK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1Cl)Cl)F

Computed Properties

• Exact Mass: 241.87010g/mol
• Monoisotopic Mass: 241.87010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,3-Dichloro-5-fluorobromobenzene

2,3-Dichloro-5-fluorobromobenzene: A Comprehensive Overview

2,3-Dichloro-5-fluorobromobenzene (CAS No. 1000577-58-1) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique substitution pattern on the benzene ring, featuring chlorine atoms at positions 2 and 3, a fluorine atom at position 5, and a bromine atom at position 4. The combination of these halogens imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

Recent advancements in synthetic methodologies have enabled the precise synthesis of 2,3-dichloro-5-fluorobromobenzene with high purity and yield. Researchers have employed innovative techniques such as directed metallation and cross-coupling reactions to construct this compound efficiently. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of a palladium-catalyzed coupling reaction to synthesize 2,3-dichloro-5-fluorobromobenzene from its corresponding aryl halides. This approach not only enhances the scalability of the synthesis but also minimizes environmental impact by reducing waste generation.

The electronic properties of 2,3-dichloro-5-fluorobromobenzene make it an attractive candidate for applications in optoelectronic materials. Recent studies have explored its potential as a building block for organic light-emitting diodes (OLEDs) and photovoltaic devices. A research team from the University of California reported that incorporating 2,3-dichloro-5-fluorobromobenzene into conjugated polymers significantly improved the charge transport properties of the resulting materials, leading to enhanced device performance.

In the pharmaceutical industry, 2,3-dichloro-5-fluorobromobenzene has been utilized as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas. For example, a study published in *Nature Communications* highlighted its role in constructing complex heterocyclic frameworks with potential anti-cancer activity. The bromine atom at position 4 serves as an excellent leaving group, facilitating nucleophilic substitution reactions that are crucial for constructing biologically relevant molecules.

From an environmental perspective, understanding the fate and behavior of 2,3-dichloro-5-fluorobromobenzene in natural systems is essential for risk assessment and management. Recent research has focused on its degradation pathways under various environmental conditions. A study conducted by the Environmental Protection Agency revealed that 2,3-dichloro-5-fluorobromobenzene undergoes rapid hydrolysis in aqueous environments, particularly under alkaline conditions, leading to the formation of less toxic byproducts.

In conclusion, 2,3-dichloro-5-fluorobromobenzene (CAS No. 1000577-58-1) is a versatile compound with diverse applications across multiple disciplines. Its unique substitution pattern and reactivity make it an invaluable tool for researchers seeking to develop advanced materials and pharmaceuticals. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.